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Compound of Interest

Compound Name: 2,6-diethyl-N-methylaniline

CAS No.: 24544-05-6

Cat. No.: B1315901

Get Quote

Introduction
2,6-diethyl-N-methylaniline is a substituted aromatic amine that serves as a key intermediate

in the synthesis of various organic molecules, including pharmaceuticals and agrochemicals.

The purity, identity, and stability of this intermediate are critical to ensure the quality and safety

of the final products. This application note provides a comprehensive guide to the analytical

methods for the full characterization of 2,6-diethyl-N-methylaniline, designed for researchers,

scientists, and drug development professionals. The methodologies detailed herein are

grounded in established analytical principles and provide a framework for robust quality control.

The structural complexity of substituted anilines, particularly the potential for isomeric impurities

and degradation products, necessitates a multi-faceted analytical approach. This guide will

detail chromatographic techniques for separation and quantification, spectroscopic methods for

structural elucidation, and thermal analysis for stability assessment. Each protocol is designed

to be a self-validating system, with explanations for experimental choices to ensure technical

accuracy and reproducibility.
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A thorough understanding of the physicochemical properties of an analyte is fundamental to

method development. While experimental data for 2,6-diethyl-N-methylaniline is not

extensively published, the properties can be reliably extrapolated from its parent compound,

2,6-diethylaniline.

Property
Value (for 2,6-
diethylaniline)

Reference

Molecular Formula C₁₁H₁₇N -

Molecular Weight 163.26 g/mol -

Appearance
Expected to be a clear yellow

to reddish-brown liquid
[1]

Boiling Point 235.5 °C [2]

Melting Point 3.5 °C [2]

Density 0.96 g/cm³ at 20 °C [1]

Solubility in Water 670 mg/L at 26.7 °C [2]

Refractive Index 1.543 at 20 °C [1]

Overall Analytical Workflow
A systematic approach is crucial for the complete characterization of 2,6-diethyl-N-
methylaniline. The following workflow outlines the logical sequence of analysis, from initial

identification to comprehensive purity and stability assessment.
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Caption: A comprehensive analytical workflow for the characterization of 2,6-diethyl-N-
methylaniline.

Chromatographic Methods for Purity and Impurity
Analysis
Chromatographic techniques are essential for separating 2,6-diethyl-N-methylaniline from its

potential impurities, which may include starting materials, isomers, or degradation products.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the gold standard for the analysis of volatile and semi-volatile compounds. It

provides excellent separation and definitive identification based on mass spectra. This method

is ideal for identifying process-related impurities and degradation products.

Causality Behind Experimental Choices:

Column Selection: A non-polar DB-5MS or similar column is chosen due to its versatility and

good peak shape for a wide range of analytes, including aromatic amines.

Temperature Program: A gradient temperature program is employed to ensure the elution of

both volatile and less volatile impurities within a reasonable timeframe while maintaining
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good resolution.

Ionization Mode: Electron Ionization (EI) at 70 eV is a standard, robust method that

generates reproducible fragmentation patterns, allowing for library matching and structural

elucidation.

Sample Preparation:

Accurately weigh approximately 50 mg of the 2,6-diethyl-N-methylaniline sample.

Dissolve in 50.0 mL of methanol or acetonitrile to create a 1 mg/mL stock solution.

Further dilute to a working concentration of approximately 100 µg/mL.

Instrumentation and Conditions:
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Parameter Setting

GC System Agilent 8890 GC or equivalent

Mass Spectrometer Agilent 5977B MS or equivalent

Column
DB-5MS (30 m x 0.25 mm, 0.25 µm) or

equivalent

Injection Volume 1.0 µL

Inlet Temperature 250 °C

Split Ratio 20:1

Carrier Gas Helium, constant flow at 1.2 mL/min

Oven Program
Initial 60 °C, hold for 2 min. Ramp at 15 °C/min

to 300 °C, hold for 5 min.

MS Transfer Line 300 °C

Ion Source Temp. 230 °C

Quadrupole Temp. 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range 40 - 450 amu

Data Analysis:

Identify the main peak corresponding to 2,6-diethyl-N-methylaniline.

Integrate all peaks and calculate the area percentage to determine purity.

Compare the mass spectra of impurity peaks with a spectral library (e.g., NIST) for

tentative identification.

High-Performance Liquid Chromatography (HPLC)
HPLC with UV detection is a robust and precise method for quantifying the main component

(assay) and detecting non-volatile or thermally labile impurities. A reversed-phase method is
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generally suitable for aromatic amines.[3]

Causality Behind Experimental Choices:

Column Selection: A C18 column is the workhorse of reversed-phase chromatography,

offering excellent retention and separation for moderately polar compounds like anilines.

Mobile Phase: An acetonitrile/water gradient is used to elute a range of compounds with

varying polarities. A phosphate or acetate buffer is used to control the pH and ensure

consistent ionization state of the amine, leading to reproducible retention times and good

peak shape.[4]

Wavelength Selection: The detection wavelength is set near the UV maximum of the aniline

chromophore to ensure high sensitivity.

Sample and Standard Preparation:

Standard: Prepare a standard solution of 2,6-diethyl-N-methylaniline at a concentration

of approximately 0.5 mg/mL in methanol.

Sample: Prepare a sample solution at the same concentration as the standard.

Instrumentation and Conditions:
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Parameter Setting

HPLC System
Agilent 1260 Infinity II or equivalent with a

UV/Vis detector

Column
Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)

or equivalent

Mobile Phase A 0.02 M Potassium Phosphate buffer, pH 7.0

Mobile Phase B Acetonitrile

Gradient

0-2 min: 30% B; 2-15 min: 30-80% B; 15-17

min: 80% B; 17-18 min: 80-30% B; 18-25 min:

30% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection UV at 254 nm

Data Analysis:

Calculate the assay of 2,6-diethyl-N-methylaniline by comparing the peak area of the

sample to that of the standard.

For impurity profiling, calculate the percentage of each impurity based on the relative peak

area.

Spectroscopic Methods for Structural Elucidation
Spectroscopic analysis provides irrefutable evidence of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for unambiguous structure determination.[5] The

expected chemical shifts for 2,6-diethyl-N-methylaniline are predicted based on the known

spectrum of 2,6-diethylaniline and the expected electronic effects of N-methylation.
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Assignment
Predicted ¹H NMR

(ppm)

Predicted ¹³C NMR

(ppm)

Justification for

Prediction

Ar-H (meta) ~6.9-7.1 (d) ~126

Aromatic protons

meta to the amino

group.

Ar-H (para) ~6.6-6.8 (t) ~118-120
Aromatic proton para

to the amino group.

Ar-C (ipso-N) - ~145-147
Carbon attached to

nitrogen, deshielded.

Ar-C (ipso-Et) - ~128-130
Carbons attached to

ethyl groups.

Ar-C (meta) - ~126

Aromatic CH carbons

meta to the amino

group.

Ar-C (para) - ~118-120

Aromatic CH carbon

para to the amino

group.

-CH₂- (ethyl) ~2.5-2.7 (q) ~24
Methylene protons of

the ethyl groups.

-CH₃ (ethyl) ~1.1-1.3 (t) ~13
Methyl protons of the

ethyl groups.

N-CH₃ ~2.8-3.0 (s) ~30-32

N-methyl protons,

deshielded by the

nitrogen.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated

chloroform (CDCl₃) or DMSO-d₆.

¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence.
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¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR provides information about the functional groups present in the molecule.

Wavenumber (cm⁻¹) Vibration Expected Appearance

3050-3010 Aromatic C-H Stretch Medium

2960-2850 Aliphatic C-H Stretch Strong

1600, 1480 Aromatic C=C Stretch Medium-Strong

1350-1250 Aromatic C-N Stretch Strong

770-730
C-H Out-of-plane bend (1,2,3-

trisubstituted)
Strong

Note: Unlike the parent 2,6-diethylaniline, 2,6-diethyl-N-methylaniline is a tertiary amine and

will not show the characteristic N-H stretching bands around 3300-3500 cm⁻¹.[6]

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Sample Preparation: For liquid samples, a thin film can be prepared between two potassium

bromide (KBr) plates.

Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
The mass spectrum provides the molecular weight and fragmentation pattern, which is a

fingerprint of the molecule's structure.

Expected Fragmentation Pattern: Aliphatic amines typically undergo α-cleavage, where the C-C

bond nearest to the nitrogen is broken.[7] For 2,6-diethyl-N-methylaniline (MW = 163.26), the

following fragments are expected:

Molecular Ion (M⁺): A peak at m/z = 163.
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Alpha-Cleavage: Loss of a methyl radical (•CH₃) from an ethyl group is a likely fragmentation

pathway, resulting in a prominent peak at m/z = 148 (M-15). This fragment is stabilized by

the nitrogen atom.

Benzylic Cleavage: Cleavage of the entire ethyl group is also possible, leading to a fragment

at m/z = 134 (M-29).

[C₁₁H₁₇N]⁺˙
m/z = 163

(Molecular Ion)

[C₁₀H₁₄N]⁺
m/z = 148

(Loss of •CH₃)

- •CH₃ (α-cleavage)

[C₉H₁₂N]⁺
m/z = 134

(Loss of •C₂H₅)

- •C₂H₅ (benzylic)

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2,6-diethyl-N-methylaniline in EI-MS.

Thermal Analysis
Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are valuable for assessing the thermal stability, decomposition profile, and

phase transitions of the material.

TGA: Measures the change in mass as a function of temperature. It can determine the

decomposition temperature and identify the presence of residual solvents or volatile

impurities. Aromatic amines generally show thermal stability up to around 300-350 °C.[8]

DSC: Measures the heat flow into or out of a sample as a function of temperature. It can

detect melting points, glass transitions, and other phase changes.

Method Validation
Any analytical method developed for quality control must be validated to ensure it is fit for its

intended purpose. The validation should be performed according to the International Council for

Harmonisation (ICH) Q2(R2) guidelines.[9][10]
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Key Validation Parameters:

Specificity: The ability to assess the analyte unequivocally in the presence of components

that may be expected to be present.

Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte.

Accuracy: The closeness of test results to the true value.

Precision: The degree of agreement among individual test results when the procedure is

applied repeatedly to multiple samplings of a homogeneous sample. This includes

repeatability and intermediate precision.

Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but

not necessarily quantitated.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be

quantitatively determined with suitable precision and accuracy.

Robustness: A measure of the method's capacity to remain unaffected by small, but

deliberate variations in method parameters.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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